Cas no 1806035-20-0 (Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate)
Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate
-
- Inchi: 1S/C10H7F5INO3/c1-19-6(18)2-4-5(16)3-17-7(9(11)12)8(4)20-10(13,14)15/h3,9H,2H2,1H3
- InChI Key: KZUZNMFXDKGTPA-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(F)F)C(=C1CC(=O)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 341
- XLogP3: 3.1
- Topological Polar Surface Area: 48.4
Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088158-1g |
Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate |
1806035-20-0 | 97% | 1g |
$1,475.10 | 2022-04-01 |
Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate
Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806035-20-0): A Comprehensive Overview
Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1806035-20-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and has been the subject of extensive studies in recent years.
The molecular structure of Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate incorporates several key functional groups, including a pyridine core, an iodo substituent, and both difluoromethyl and trifluoromethoxy groups. These features contribute to its distinct chemical properties and make it a valuable building block for synthetic chemistry. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are crucial factors in drug design.
In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic profiles. The study of Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate aligns with this trend, as it exemplifies how fluorine substitution can modulate the biological activity of molecules. Research has demonstrated that the introduction of fluorine atoms can lead to enhanced binding affinity, reduced metabolic degradation, and improved therapeutic efficacy.
One of the most compelling aspects of Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the structural versatility of this compound, researchers have been able to design potent inhibitors targeting specific kinases. For instance, derivatives of Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate have shown promising activity against tyrosine kinases, which are key players in cancer signaling pathways.
The iodo substituent on the pyridine ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular architectures. The ability to introduce diverse substituents at specific positions allows for the fine-tuning of pharmacological properties, making Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate a versatile intermediate in drug discovery.
In addition to its role in kinase inhibition, Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate has been explored in the development of antiviral agents. The structural motif present in this compound shares similarities with known antiviral compounds that target viral proteases and polymerases. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain viral enzymes, highlighting its potential as a lead compound for antiviral drug development.
The trifluoromethoxy group is another critical feature that contributes to the unique properties of Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate. This group enhances electron-withdrawing effects, which can influence both the electronic properties and biological activity of the molecule. In drug design, such modifications are often employed to improve binding interactions with biological targets and to enhance metabolic stability.
The acetate moiety at the 4-position of the pyridine ring adds another layer of complexity to this compound. It can participate in hydrogen bonding interactions, which are important for drug-receptor binding affinity. Additionally, the acetate group can be further modified through hydrolysis or esterification reactions, providing additional synthetic pathways for developing novel derivatives.
The synthesis of Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of fluorinated groups often necessitates specialized reaction conditions to achieve regioselectivity and minimize side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are commonly employed in its preparation.
Ongoing research continues to uncover new applications for Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate. For instance, studies are exploring its potential use in the development of neuroprotective agents and anti-inflammatory drugs. The structural features that make this compound valuable in kinase inhibition may also contribute to its efficacy in modulating other disease-related pathways.
In conclusion, Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806035-20-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition and functional groups make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research progresses, it is likely that new applications and derivatives will continue to emerge, further solidifying its importance in medicinal chemistry.
1806035-20-0 (Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)